1,3-Dibromo-5-(2-methoxyethyl)benzene
Cat. No. B8338300
M. Wt: 293.98 g/mol
InChI Key: QIAAOJDERWCCOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH2:9][CH2:10][OH:11])[cH:5][c:6]([Br:8])[cH:7]1.[H-:14].[I:12][CH3:13].[Na+:15]>>[Br:1][c:2]1[cH:3][c:4]([CH2:9][CH2:10][O:11][CH3:13])[cH:5][c:6]([Br:8])[cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCc1cc(Br)cc(Br)c1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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CI
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
COCCc1cc(Br)cc(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
